Cas no 819066-35-8 (3-(isoquinolin-4-yl)propanoic Acid)

• Product Name: 3-(isoquinolin-4-yl)propanoic Acid
• CAS No: 819066-35-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1805882
• PubChem ID: 22376520
• Update Time: 2025-04-21

3-(isoquinolin-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(ISOQUINOLIN-4-YL)PROPANOIC ACID
• 3-(4-isoquinolyl)propanoic acid
• LogP
• 3-(4-Isoquinolinyl)propanoic acid
• 4-Isoquinolinepropanoic acid
• GBMVAUNCJGWEQJ-UHFFFAOYSA-N
• 3-isoquinolin-4-yl-propionic acid
• CS-0233967
• Z1272682681
• HS-3295
• SCHEMBL2849208
• EN300-137433
• 819066-35-8
• AKOS015151576
• 3-isoquinolin-4-ylpropanoic acid
• G82455
• 3-(isoquinolin-4-yl)propanoicacid
• 3-(isoquinolin-4-yl)propanoic Acid

• Inchi： 1S/C12H11NO2/c14-12(15)6-5-10-8-13-7-9-3-1-2-4-11(9)10/h1-4,7-8H,5-6H2,(H,14,15)
• InChI Key： GBMVAUNCJGWEQJ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 201.079
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 416.7±20.0 °C at 760 mmHg
• Flash Point: 205.8±21.8 °C
• Refractive Index: 1.64
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(isoquinolin-4-yl)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives